![molecular formula C14H18N4O4 B1237086 Appna CAS No. 60189-44-8](/img/structure/B1237086.png)
Appna
Overview
Description
Scientific Research Applications
The Walkthrough Method for App Analysis
Apps have become integral in various domains including health, relationships, entertainment, and finance. The walkthrough method, introduced by Light, Burgess, and Duguay (2018), offers a critical analysis technique for apps. It entails establishing an app's expected use environment, including its vision, operating model, and governance. This method systematically examines an app's registration, use, and discontinuation stages, providing foundational data for a deeper analysis of the app's intended purpose, cultural meanings, and implied ideal users and uses. This method is also pivotal for further user-centered research that explores user resistance and appropriation of app technology for their own purposes (Light, Burgess, & Duguay, 2018).
Apps in Ecology and Evolution Research
Smartphones and apps represent a powerful combination of sensors, information transfer, and computing power. Teacher et al. (2013) highlight the potential of apps in ecological and evolutionary research. They discuss the development process of research apps, provide case studies, and suggest how apps can contribute to rapid data collection, interpretation, and dissemination in these fields. The authors emphasize the importance of the development process for the app's usefulness and encourage the creation of open-source software scaffolds for customized app development by non-experts (Teacher, Griffiths, Hodgson, & Inger, 2013).
Tablet-Based Apps in Physics Learning
Wang et al. (2015) investigated the impact of tablet-based applications (Apps) on high school students' understanding of physics concepts. Their study showed significant improvement in students' conceptual understanding of projectile motion and collision of moving objects. The implementation of these Apps was found to be particularly effective for advanced concepts, suggesting that mobile technologies can significantly support science teaching and learning (Wang, Wu, Chien, Hwang, & Hsu, 2015).
Tablet-Based Note-Taking in Science Education
Paek and Fulton (2016) explored the use of a tablet-based note-taking application (TbNA) in an elementary science classroom. The study found that while students successfully used the TbNA, they did not utilize all the tools as expected. This underscores the importance of integrating technology in subject-specific situations and the need for focused teacher education and professional development in this area (Paek & Fulton, 2016).
Web Apps in Scientific Research, Education, and Outreach
Abriata et al. (2017) discuss the revolutionizing impact of web apps, powered by JavaScript, in scientific research, education, and outreach. These apps, running directly on web browsers, democratize scientific research by offering tools for complex data analysis and visualization, thus enhancing the accessibility and dissemination of scientific information (Abriata, Rodrigues, Salathé, & Patiny, 2017).
Future Directions
APPNA continues to organize various meetings and events. For instance, they have planned a Strategic Planning Meeting on board the Royal Caribbean Cruise Ship from January 25-29, 2024 . They also have a Spring Meeting scheduled in Chicago from April 25-28, 2024 .
Relevant Papers this compound has published various journals and newsletters that provide valuable insights into their activities and initiatives . These publications can be a good source of information for anyone interested in learning more about this compound.
Properties
IUPAC Name |
(2S)-N-[(2S)-2-aminopropanoyl]-1-(4-nitrophenyl)pyrrolidine-2-carboxamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O4/c1-9(15)13(19)16-14(20)12-3-2-8-17(12)10-4-6-11(7-5-10)18(21)22/h4-7,9,12H,2-3,8,15H2,1H3,(H,16,19,20)/t9-,12-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGYPXDYOSJWGPL-CABZTGNLSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC(=O)C1CCCN1C2=CC=C(C=C2)[N+](=O)[O-])N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)NC(=O)[C@@H]1CCCN1C2=CC=C(C=C2)[N+](=O)[O-])N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70208930 | |
Record name | Alanylproline-4-nitroanilide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70208930 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
60189-44-8 | |
Record name | Alanylproline-4-nitroanilide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0060189448 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Alanylproline-4-nitroanilide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70208930 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.